2-methyl-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-methyl-N-[2-(4-phenylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C19H19N3O/c1-15-7-5-6-10-18(15)19(23)20-11-12-22-14-17(13-21-22)16-8-3-2-4-9-16/h2-10,13-14H,11-12H2,1H3,(H,20,23)
• InChI Key: GRZXMHPCMNLRQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCCN2C=C(C=N2)C3=CC=CC=C3
• Molecular Formula: C19H19N3O
• Molecular Weight: 305.4 g/mol

Description

Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms. Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. A series of novel benzamide compounds were synthesized starting from 2,3-dimethoxybenzoic acid or 3-acetoxy-2-methylbenzoic acid and amine derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Chemical Reactions Analysis

In a study aimed to discover new chemical compounds that can improve cell-specific antibody production in recombinant Chinese hamster ovary cells, a compound with a similar structure was found to increase monoclonal antibody production.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been determined by melting point (mp), 1HNMR, 13CNMR, and HRMS.

Scientific Research Applications

Antiviral Research

Indole derivatives, which share a similar structural motif to our compound, have shown significant antiviral activities. By modifying the core structure of 2-methyl-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)benzamide , scientists can synthesize new indole-based compounds to combat viral infections.

Antileishmanial and Antimalarial Activities

Pyrazole derivatives, like our compound, are known for their antileishmanial and antimalarial activities. These properties are harnessed to develop new treatments for these tropical diseases, which affect millions worldwide.

Mechanism of Action

The compound suppressed cell growth and increased both cell-specific glucose uptake rate and the amount of intracellular adenosine triphosphate during monoclonal antibody production.

Future Directions

Further structural optimization of similar compounds could lead to improved production and quality control of monoclonal antibodies.